Cas no 1004294-79-4 (3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester)

• Product Name: 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
• CAS No: 1004294-79-4
• MF: C₁₄H₁₉BO₅
• MW: 278.108664751053
• MDL: MFCD12546597
• CID: 840079
• PubChem ID: 46739692
• Update Time: 2025-08-05

3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-5-(METHOXYCARBONYL)PHENYLBORONIC ACID, PINACOL ESTER
• Methyl 3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• A-4062
• methyl 3-hydroxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• EN300-183971
• BS-19036
• 3-Hydroxy-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
• Methyl3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0097110
• A1-03460
• Z1877965865
• DTXSID50675282
• DB-109318
• MFCD12546597
• SCHEMBL2032625
• AKOS015999772
• CXTSTJMTRHANCB-UHFFFAOYSA-N
• 1004294-79-4
• Benzoic acid, 3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 3-Hydroxy-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD12546597
• Inchi： 1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10/h6-8,16H,1-5H3
• InChI Key： CXTSTJMTRHANCB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C(=O)OC)C=2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 278.13300
• Monoisotopic Mass: 278.1325539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 64.99000
• LogP: 1.47800

Additional information on 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester

Recent Advances in the Study of 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester (CAS: 1004294-79-4)

The compound 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester (CAS: 1004294-79-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, particularly in the development of boron-containing therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester as a key intermediate in the synthesis of boron-based inhibitors, which are increasingly being explored for their unique mechanism of action in targeting enzymes such as proteases and kinases. The pinacol ester moiety enhances the stability and bioavailability of the boronic acid group, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of reversible covalent inhibitors for serine proteases, showcasing its potential in treating inflammatory and oncological diseases.

In addition to its therapeutic potential, advances in the synthetic methodology of 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester have been reported. A novel one-pot synthesis approach, leveraging palladium-catalyzed borylation reactions, has been developed to improve yield and purity. This method, detailed in a 2024 Organic Letters publication, reduces the need for harsh conditions and toxic reagents, aligning with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing.

Further research has explored the compound's utility in bioconjugation and imaging applications. Its boronic acid group enables selective binding to diols and other biologically relevant molecules, making it a promising candidate for diagnostic probes. For instance, a recent study in Chemical Communications utilized this property to develop fluorescent sensors for glucose detection, highlighting its cross-disciplinary applications beyond traditional drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boron-containing derivatives derived from this scaffold. Issues such as rapid metabolism and off-target effects necessitate further structural modifications. Ongoing research is focused on leveraging computational modeling and high-throughput screening to identify analogs with improved efficacy and safety profiles.

In conclusion, 3-Hydroxy-5-(methoxycarbonyl)phenylboronic Acid Pinacol Ester (CAS: 1004294-79-4) represents a promising tool in modern medicinal chemistry, with applications spanning drug discovery, diagnostics, and sustainable synthesis. Continued innovation in its design and application is expected to yield significant breakthroughs in the coming years.